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Compound of Interest

Compound Name: 5-Hydroxyanthranilic acid

Cat. No.: B142591 Get Quote

Authored for researchers, scientists, and drug development professionals, this in-depth

technical guide explores the natural sources, biosynthesis, and analytical methodologies for 5-
hydroxyanthranilic acid. This document provides a comprehensive overview of the microbial

production of this compound, details its biosynthetic pathway, and offers protocols for its

isolation and quantification.

Introduction
5-Hydroxyanthranilic acid is a metabolite of the essential amino acid tryptophan, produced

via the kynurenine pathway.[1][2][3] This pathway is a significant route for tryptophan

catabolism in a wide range of organisms, from bacteria to mammals.[2] The interest in 5-
hydroxyanthranilic acid and its derivatives stems from their potential biological activities,

which are currently under investigation for various therapeutic applications. This guide focuses

on the natural origins of 5-hydroxyanthranilic acid, providing a technical resource for its study

and exploitation.

Natural Sources and Quantitative Data
While 5-hydroxyanthranilic acid is a metabolite in the tryptophan pathway across different life

forms, specific quantitative data on its concentration in natural sources is limited in publicly

available literature. However, research into microbial sources, particularly actinomycetes, has

yielded quantifiable amounts of its derivatives.
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One notable example is the marine-derived actinomycete, Streptomyces sp. HDa1, isolated

from the gut of a sea urchin (Anthocidaris crassispina).[4] This strain has been shown to

produce several new 5-hydroxyanthranilic acid-related compounds, named anthocidins. The

yields of these derivatives from a 20-liter fermentation broth are detailed in the table below.

Compound/Derivati
ve

Natural Source Yield Reference

Anthocidin A
Streptomyces sp.

HDa1
6.5 mg [4]

Anthocidin B
Streptomyces sp.

HDa1
5.1 mg [4]

Anthocidin C
Streptomyces sp.

HDa1
3.0 mg [4]

Anthocidin D
Streptomyces sp.

HDa1
2.0 mg [4]

Note: The yields provided are for the isolated derivatives from the fermentation broth, not the

free 5-hydroxyanthranilic acid.

Biosynthesis of 5-Hydroxyanthranilic Acid
5-Hydroxyanthranilic acid is synthesized from L-tryptophan through a series of enzymatic

reactions known as the kynurenine pathway. The key steps involve the oxidative cleavage of

the indole ring of tryptophan, followed by a series of transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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